Cas no 827031-16-3 (4-Quinazolinamine, N-[4-(difluoromethoxy)phenyl]-N,2-dimethyl-)

• Product Name: 4-Quinazolinamine, N-[4-(difluoromethoxy)phenyl]-N,2-dimethyl-
• CAS No: 827031-16-3
• MF: C₁₇H₁₅F₂N₃O
• MW: 315.317310571671
• CID: 686219
• PubChem ID: 11197822
• Update Time: 2025-04-19

4-Quinazolinamine, N-[4-(difluoromethoxy)phenyl]-N,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine, N-[4-(difluoromethoxy)phenyl]-N,2-dimethyl-
• N-[4-(difluoromethoxy)phenyl]-N,2-dimethylquinazolin-4-amine
• 827031-16-3
• SCHEMBL3115055
• (4-Difluoromethoxy-phenyl)-(2-methyl-quinazolin-4-yl)-methyl-amine
• DTXSID00458507
• N-(4-(Difluoromethoxy)phenyl)-N,2-dimethylquinazolin-4-amine
• CHEMBL450582

• Inchi： 1S/C17H15F2N3O/c1-11-20-15-6-4-3-5-14(15)16(21-11)22(2)12-7-9-13(10-8-12)23-17(18)19/h3-10,17H,1-2H3
• InChI Key： GRXFCMYNVMQAGT-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)N(C)C1C2C=CC=CC=2N=C(C)N=1)F

Computed Properties

• Exact Mass: 315.11831843g/mol
• Monoisotopic Mass: 315.11831843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 38.2Ų